![molecular formula C12H18N2O B1466724 1-[(4-Ethoxyphenyl)methyl]azetidin-3-amine CAS No. 1485848-82-5](/img/structure/B1466724.png)
1-[(4-Ethoxyphenyl)methyl]azetidin-3-amine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, N-(4-Ethoxyphenyl) Azetidin-2-ones were synthesized through standard [2+2] ketene-imine cycloadditions (Staudinger reaction). The N-(p-ethoxyphenyl) group on β-lactams can be oxidatively removed by ceric ammonium nitrate in good yield .Scientific Research Applications
Antimicrobial Applications
The benzimidazole moiety, which is structurally related to “1-[(4-Ethoxyphenyl)methyl]azetidin-3-amine”, has been extensively studied for its antimicrobial properties . This compound could be modified to enhance its activity against a variety of microbial pathogens, potentially leading to the development of new antibiotics.
Anticancer Research
Benzimidazoles have shown promise in anticancer research, with various derivatives exhibiting the ability to inhibit cancer cell growth . By studying “1-[(4-Ethoxyphenyl)methyl]azetidin-3-amine” in this context, researchers may discover novel mechanisms of action against cancer cells.
Antiviral Activity
The structural flexibility of benzimidazole derivatives allows for the exploration of antiviral applications . “1-[(4-Ethoxyphenyl)methyl]azetidin-3-amine” could be a key scaffold in the design of molecules targeting viral replication processes.
Antiparasitic Treatments
Historically, benzimidazole compounds have been effective in treating parasitic infections . Research into “1-[(4-Ethoxyphenyl)methyl]azetidin-3-amine” could lead to the development of new antiparasitic drugs with improved efficacy and safety profiles.
Anti-inflammatory Properties
The benzimidazole core is known to possess anti-inflammatory properties . Investigating “1-[(4-Ethoxyphenyl)methyl]azetidin-3-amine” for its potential anti-inflammatory effects could contribute to the creation of new treatments for chronic inflammatory diseases.
Chemical Synthesis and Material Science
As a building block in organic synthesis, “1-[(4-Ethoxyphenyl)methyl]azetidin-3-amine” can be utilized to create a wide array of chemical entities. Its application in material science could be explored for the development of novel materials with unique properties .
properties
IUPAC Name |
1-[(4-ethoxyphenyl)methyl]azetidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-2-15-12-5-3-10(4-6-12)7-14-8-11(13)9-14/h3-6,11H,2,7-9,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WESXDMRIFMCREZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2CC(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Ethoxyphenyl)methyl]azetidin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2,4-difluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid](/img/structure/B1466655.png)
![2-[4-(Ethoxycarbonyl)piperazin-1-yl]propanoic acid](/img/structure/B1466656.png)
![3-[Benzyl(methyl)amino]-2,2-dimethylpropanal](/img/structure/B1466661.png)
![3-[(2-Furylmethyl)thio]pyrrolidine](/img/structure/B1466664.png)